Cas no 33585-84-1 (rac-(3R,6R)-6-methylpiperidin-3-ol, trans)

• Product Name: rac-(3R,6R)-6-methylpiperidin-3-ol, trans
• CAS No: 33585-84-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18791256
• CID: 3942830
• PubChem ID: 58398985
• Update Time: 2025-05-19

rac-(3R,6R)-6-methylpiperidin-3-ol, trans Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 6-methyl-, trans-
• 3-Piperidinol, 6-methyl-, (3R,6R)-rel-
• rel-(3R,6R)-6-Methylpiperidin-3-ol
• trans-6-methylpiperidin-3-ol
• rac-(3R,6R)-6-methylpiperidin-3-ol, trans
• AKOS026743220
• rac-(3R,6R)-6-methylpiperidin-3-ol
• EN300-192536
• CS-0057827
• AT36182
• (3R, 6R)-6-methylpiperidin-3-ol
• 856-638-2
• 33585-84-1
• Z2327179252
• SCHEMBL2924068
• (3R,6R)-6-METHYLPIPERIDIN-3-OL
• 285995-17-7
• MFCD18791256
• AT36185
• EN300-262250

• MDL： MFCD18791256
• Inchi： 1S/C6H13NO/c1-5-2-3-6(8)4-7-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： UAZCJMVDJHUBIA-PHDIDXHHSA-N
• SMILES： N1[C@H](C)CC[C@@H](O)C1

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,6R)-6-methylpiperidin-3-ol, trans

Racemic (3R,6R)-6-Methylpiperidin-3-Ol: A Comprehensive Overview

Racemic (3R,6R)-6-methylpiperidin-3-ol, also known by its CAS number 33585-84-1, is a chiral compound with significant applications in the field of organic chemistry and pharmacology. This compound is a piperidine derivative characterized by a six-membered ring with a hydroxyl group at position 3 and a methyl substituent at position 6. The "racemic" designation indicates that it is a 50:50 mixture of its two enantiomers, which are mirror images of each other. This compound has garnered attention due to its potential in drug development and its role as an intermediate in the synthesis of various bioactive molecules.

The structural features of (3R,6R)-6-methylpiperidin-3-ol make it an interesting subject for stereochemical studies. Piperidine rings are known for their flexibility and ability to adopt different conformations, which can influence the compound's reactivity and biological activity. Recent studies have explored the stereochemistry of this compound in detail, shedding light on its potential as a chiral building block in asymmetric synthesis. For instance, researchers have utilized this compound to construct complex molecules with high enantioselectivity, leveraging its rigid structure and functional groups.

In terms of synthesis, (3R,6R)-6-methylpiperidin-3-ol can be prepared through various methods, including ring-opening reactions of epoxides or through the hydroxylation of piperidine derivatives. One notable approach involves the use of transition metal catalysts to achieve high stereoselectivity during the synthesis process. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research and industrial applications.

The biological activity of (3R,6R)-6-methylpiperidin-3-ol has been a focal point in recent studies. Researchers have investigated its potential as a precursor for bioactive compounds, particularly in the development of drugs targeting specific receptors or enzymes. For example, derivatives of this compound have shown promise in modulating G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Additionally, studies have explored its role in enzyme inhibition, highlighting its potential as a lead compound for therapeutic agents.

From an analytical standpoint, the characterization of (3R,6R)-6-methylpiperidin-3-ol has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of the compound's structure and stereochemistry, ensuring its purity and consistency for use in research and development. Furthermore, computational chemistry tools have been employed to predict the compound's behavior in various chemical environments, aiding in its application across different fields.

In conclusion, (3R,6R)-6-methylpiperidin-3-ol (CAS No. 33585-84-1) stands out as a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and insights into this compound's behavior, it is poised to play an increasingly important role in the advancement of chemical science.